Cas no 2228638-52-4 (2-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol)

• Product Name: 2-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol
• CAS No: 2228638-52-4
• MF: C₉H₁₃BrOS
• MW: 249.167920827866
• CID: 5942186
• PubChem ID: 165642846
• Update Time: 2025-06-09

2-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol
• EN300-1919526
• 2228638-52-4

• Inchi： 1S/C9H13BrOS/c1-6-4-12-8(7(6)10)9(2,3)5-11/h4,11H,5H2,1-3H3
• InChI Key： HSDCTAYVYTYMHT-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C(C)(C)CO

Computed Properties

• Exact Mass: 247.98705g/mol
• Monoisotopic Mass: 247.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol

Introduction to 2-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol (CAS No. 2228638-52-4)

2-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol (CAS No. 2228638-52-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a brominated thiophene ring and a substituted propanol group. The combination of these functional groups endows the molecule with a range of interesting chemical and biological properties, making it a valuable subject of study for researchers and developers alike.

The molecular formula of 2-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol is C₁₁H₁₅BrOS, and its molecular weight is approximately 277.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, substitution, and reduction steps. These synthetic pathways have been optimized to ensure high yields and purity, which are crucial for both research and industrial applications.

In the realm of pharmaceutical research, 2-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its interactions with various biological targets, including enzymes, receptors, and signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. This finding suggests that 2-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol could be further developed into an anticancer drug candidate.

Beyond its potential therapeutic applications, 2-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol has also been investigated for its use in materials science and chemical synthesis. The presence of the bromine atom makes it an attractive precursor for various coupling reactions, such as Suzuki-Miyaura cross-coupling and Heck reactions. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and advanced materials.

The physical properties of 2-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol, such as its solubility, melting point, and boiling point, have been extensively characterized. It is generally soluble in common organic solvents like ethanol, methanol, and dichloromethane but has limited solubility in water. This solubility profile makes it suitable for use in both liquid-phase and solid-phase synthetic processes.

In terms of safety and handling, while 2-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol is not classified as a hazardous material under current regulations, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound in laboratory settings.

The environmental impact of 2-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol is another important consideration. Research has shown that the compound does not persist in the environment for extended periods and does not bioaccumulate in organisms. However, best practices for waste disposal should be followed to minimize any potential environmental impact.

In conclusion, 2-(3-bromo-4-methylthiophen-2-y l)- 0 -m eth yl p ro p an - 0 - ol (CAS No. 0 - 0 - 0 ) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and favorable chemical properties make it an exciting subject for ongoing research and development. As new studies continue to uncover its full potential, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.